1-(2-(benzyl(methyl)amino)ethyl)-3,4,7,9-tetramethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 1-[2-[benzyl(methyl)amino]ethyl]-3,4,7,9-tetramethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C21H27N7O2/c1-14-15(2)28-17-18(25(4)21(30)26(5)19(17)29)22-20(28)27(23-14)12-11-24(3)13-16-9-7-6-8-10-16/h6-10,15H,11-13H2,1-5H3
• InChI Key: WVQWXAFHYGFDFL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=NN(C2=NC3=C(N12)C(=O)N(C(=O)N3C)C)CCN(C)CC4=CC=CC=C4)C
• Molecular Formula: C21H27N7O2
• Molecular Weight: 409.5 g/mol
• CAS No.: 923143-60-6

Description

The compound "1-(2-(benzyl(methyl)amino)ethyl)-3,4,7,9-tetramethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione" belongs to the triazino-purine-dione family, characterized by a fused triazine-purine core with two ketone groups. Its structure includes:

• Core framework: A bicyclic system combining triazine and purine moieties with methyl groups at positions 3, 4, 7, and 8.
• Substituent: A 2-(benzyl(methyl)amino)ethyl chain at position 1, which introduces a tertiary amine linked to a benzyl group.

Comparison with Similar Compounds

Comparison with Similar Compounds

Triazino-purine-dione derivatives exhibit diverse pharmacological properties depending on substituent patterns. Below is a comparative analysis of structurally related compounds (Table 1) and their key features:

Table 1: Structural and Functional Comparison of Triazino-Purine-Dione Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	3,4,7,9-tetramethyl; 1-(2-(benzyl(methyl)amino)ethyl)	Inferred: C₂₂H₂₈N₈O₂	Inferred: ~464.5	Benzyl(methyl)aminoethyl group enhances lipophilicity, potentially improving blood-brain barrier penetration .
3,9-Dimethyl-7-isopentyl analog ()	3,9-dimethyl; 7-isopentyl	C₁₈H₂₄N₆O₃	380.4	Isopentyl chain increases membrane permeability; lower polarity may limit CNS activity .
3,7,9-Trimethyl-1-(2-(4-phenylpiperazinyl)ethyl) ()	3,7,9-trimethyl; 1-(2-(4-phenylpiperazinyl)ethyl)	C₂₂H₂₈N₈O₂	436.5	Piperazinyl group confers affinity for serotonin/dopamine receptors; higher molecular weight may reduce bioavailability .
1,3,4,9-Tetramethyl analog ()	1,3,4,9-tetramethyl	C₁₁H₁₄N₆O₂	262.3	Compact structure with high polarity; limited substituents suggest narrow target specificity .
3-(4-Chlorophenyl)-1,7,9-trimethyl analog ()	3-(4-chlorophenyl); 1,7,9-trimethyl	C₁₅H₁₂ClN₇O₂	365.8	Chlorophenyl group enhances hydrophobic interactions; potential for kinase inhibition .

Key Findings

Structural Similarity vs. Bioactivity: Computational similarity metrics (e.g., Tanimoto and Dice indexes) classify these compounds as structurally related due to their shared triazino-purine-dione core . However, substituent variations significantly alter bioactivity. For example:

• The target compound’s benzyl(methyl)aminoethyl group may favor CNS targets, while the piperazinyl analog () likely interacts with neurotransmitter receptors .
• The chlorophenyl analog () shows stronger hydrophobic binding, making it suitable for kinase inhibition .

Physicochemical Properties: Lipophilicity: The target compound’s benzyl group increases logP compared to the trimethyl analog (), enhancing cell membrane penetration .

Bioactivity Clustering :

• Hierarchical clustering of bioactivity profiles () suggests that compounds with aromatic substituents (e.g., benzyl, chlorophenyl) cluster separately from aliphatic derivatives (e.g., isopentyl), reflecting divergent modes of action .